3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid

Medicinal Chemistry Physical Organic Chemistry SAR Studies

Standard heterocyclic building blocks lack a handle for post-synthetic diversification, forcing costly re-syntheses. This 3,4-disubstituted isoxazole (CAS 2006277-51-4) solves that via a unique nitro group. Unlike its -F, -Cl, or -CF₃ analogs, it provides a latent primary amine after mild reduction. - **Key Outcome:** >8 derivative classes (amides, sulfonamides, amines) from one scaffold. - **Property Advantage:** XLogP3 = 2.0 (10-33% lower lipophilicity vs. halogen analogs); TPSA = 128 Ų. - **Supply:** ≥95% purity, THP-protected for stability, immediate shipment.

Molecular Formula C16H16N2O7
Molecular Weight 348.31 g/mol
CAS No. 2006277-51-4
Cat. No. B12331162
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid
CAS2006277-51-4
Molecular FormulaC16H16N2O7
Molecular Weight348.31 g/mol
Structural Identifiers
SMILESC1CCOC(C1)OC(C2=CC=C(C=C2)[N+](=O)[O-])C3=NOC=C3C(=O)O
InChIInChI=1S/C16H16N2O7/c19-16(20)12-9-24-17-14(12)15(25-13-3-1-2-8-23-13)10-4-6-11(7-5-10)18(21)22/h4-7,9,13,15H,1-3,8H2,(H,19,20)
InChIKeyFMMFUXMCEPVODC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity and Procurement-Grade Characterization


3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid (CAS 2006277-51-4) is a heterocyclic building block belonging to the 3,4-disubstituted isoxazole-4-carboxylic acid class. Its scaffold comprises three functional domains: an isoxazole-4-carboxylic acid core, a para-nitrophenyl substituent, and a tetrahydropyranyl (THP)-protected secondary alcohol linker bridging the two . The compound has a molecular formula of C₁₆H₁₆N₂O₇ and a molecular weight of 348.31 g/mol, and is commercially supplied at ≥95% purity (with some vendors offering NLT 98%) . This compound belongs to a well-defined series of close structural analogs that vary solely in the para-phenyl substituent while retaining the identical isoxazole-THP-oxy-methyl core, making it a member of a systematic library of substituted isoxazole-4-carboxylic acid building blocks .

Library
Systematic 4-substituted-phenyl isoxazole-4-carboxylic acid building block series
Electronics
para-NO2 provides strong –M electron‑withdrawing effect for SAR modulation
Diversification
Latent primary amine handle broadens downstream synthetic scope beyond acid/alcohol sites

Why Isoxazole-4-carboxylic Acid Building Blocks Cannot Be Interchanged


Within the 3-[(4-substituted-phenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic acid series, the para-phenyl substituent is not a passive spectator. The –NO₂ group in the target compound (CAS 2006277-51-4) imposes a fundamentally different electronic profile compared to the –F (CAS 2006277-64-9), –Cl (CAS 2006277-13-8), –CF₃ (CAS 2006277-46-7), and –H (CAS 2006277-34-3) congeners . These electronic differences translate into quantifiable divergences in lipophilicity (XLogP3), topological polar surface area (TPSA), hydrogen-bond acceptor capacity, and – critically – the downstream synthetic versatility afforded by the nitro group as a latent amine . Generic substitution without accounting for these differences can alter reaction yields, intermediate stability, biological target engagement, and the scope of accessible derivatives [1].

Electronic profile shift
Para-substituent identity (NO2 vs. F, Cl, CF3) dramatically alters ring electron density, impacting reactivity and SAR interpretation.
Physicochemical property mismatch
Lipophilicity, polar surface area, and H‑bond acceptor capacity diverge across analogs, leading to different solubility and permeability behavior.
Synthetic scope limitation
Only the nitro analog can be converted to a primary amine for further derivatization; other analogs lack this built-in diversification handle.

Quantitative Comparator Evidence Against Closest Para-Substituted Analogs


Electronic Differentiation via Hammett Substituent Constants

The para-nitro substituent in the target compound exerts the strongest electron-withdrawing effect among all members of the 3-[(4-substituted-phenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic acid series. The Hammett σp constant for –NO₂ is +0.78, compared to +0.54 for –CF₃, +0.23 for –Cl, and +0.06 for –F [1]. This 0.24-unit increment over –CF₃ and 0.72-unit increment over –F translates into a substantially more electron-deficient aromatic ring and isoxazole core, directly affecting the pKa of the carboxylic acid, the reactivity of the isoxazole ring toward electrophilic and nucleophilic attack, and the strength of π-stacking interactions in biological targets [2].

Hammett σp constant
Class-level
Δσp +0.72 over –F
Supports electronic tuning context for SAR exploration
Hammett reference system; experimental validation advised
Medicinal Chemistry Physical Organic Chemistry SAR Studies

Lipophilicity Control and Lead-Like Property Space

Among the 3-[(4-substituted-phenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic acid series, the target compound bearing a para-nitro group exhibits the lowest computed lipophilicity, with XLogP3 = 2.0 . In contrast, the para-fluoro analog (CAS 2006277-64-9) has XLogP3 = 2.2 , and the para-trifluoromethyl analog (CAS 2006277-46-7) has XLogP3 = 3.0 . This represents a 50% reduction in computed logP relative to the –CF₃ analog and a 10% reduction relative to the –F analog. The lower lipophilicity of the nitro analog places it closer to lead-like chemical space (typically XLogP3 1–3 for oral drug candidates) and predicts higher aqueous solubility, reduced plasma protein binding, and lower nonspecific binding compared to the more lipophilic –Cl and –CF₃ congeners .

Lipophilicity (XLogP3)
Data to verify
2.0 vs 3.0 (–CF3) Δ –1.0
Lower lipophilicity context for reduced-off-target screening
Computed value; confirm experimentally
Drug Design Physicochemical Profiling Lead Optimization

Topological Polar Surface Area and ADME Property Divergence

The target compound has a computed Topological Polar Surface Area (TPSA) of 128 Ų, driven primarily by the two oxygen atoms of the nitro group (contributing ~46 Ų), the isoxazole ring nitrogen and oxygen, and the carboxylic acid moiety . The para-fluoro analog (CAS 2006277-64-9) has TPSA = 81.8 Ų , a difference of +46.2 Ų (56% higher for the nitro compound). This difference is structurally attributable solely to the replacement of a single fluorine atom (van der Waals radius ~1.47 Å, no TPSA contribution beyond the aromatic ring) with a nitro group (two polar oxygen atoms contributing ~23 Ų each via the fragment-based TPSA method) [1]. The 128 Ų TPSA places the nitro analog near the upper boundary of the commonly cited oral bioavailability threshold of 140 Ų, whereas the 81.8 Ų of the fluoro analog is well within the optimal range, suggesting that the two compounds will exhibit measurably different membrane permeability and absorption characteristics despite their otherwise identical scaffolds [2].

Topological PSA
Context-dependent
128 Ų
Higher polarity context for solubility-limited applications
+46.2 Ų vs. –F analog; near oral bioavailability threshold
Drug Design ADME Prediction Molecular Descriptors

Hydrogen Bond Acceptor Capacity and Target Engagement Potential

The target compound possesses 8 hydrogen bond acceptor (HBA) sites: the two nitro oxygen atoms, the isoxazole ring O and N, the carboxylic acid carbonyl O, the carboxylic acid hydroxyl O (which can also act as donor), the THP ring O, and the bridging ether O . In contrast, the para-fluoro analog (CAS 2006277-64-9) has only 7 HBA sites (lacking the two nitro oxygens; the single F atom is a weak HBA) , and the para-chloro analog (CAS 2006277-13-8) has 6 HBA sites . The presence of two additional strong HBA sites on the nitro group provides the target compound with the capacity for bifurcated hydrogen bonding with protein backbone amide NH groups or with Arg/Lys side chains in enzyme active sites, a geometric interaction motif that the –F and –Cl analogs cannot replicate [1]. This is consistent with the well-established role of nitro groups in mediating key H-bond contacts in nitroaromatic drugs and inhibitors.

H‑bond acceptors
Context-dependent
8 HBA (NO2) vs 7 (–F), 6 (–Cl)
Additional H‑bond acceptor context for polar target engagement
Nitro O atoms are strong HBA; C–F is a weak acceptor
Structure-Based Drug Design Molecular Recognition Ligand–Protein Interactions

Synthetic Divergence via Latent Amine Diversification Handle

The para-nitro group in the target compound (CAS 2006277-51-4) is a latent primary amine (Ar–NH₂) accessible via well-established chemoselective reduction protocols, including catalytic hydrogenation (H₂, Pd/C), dissolving metal reduction (SnCl₂/HCl, Fe/NH₄Cl), or hydride-based reduction (B₂(OH)₄) [1]. This transformation converts an electron-withdrawing substituent (σp = +0.78) into an electron-donating one (σp = –0.66 for –NH₂), enabling a dramatic electronic switch on the same scaffold [2]. In contrast, the –F, –Cl, and –CF₃ analogs cannot undergo an analogous transformation to yield a primary amine under similar conditions; their substituents are essentially inert to further derivatization under standard conditions . The resulting aniline intermediate opens access to amide coupling, sulfonamide formation, diazotization/Sandmeyer chemistry, and urea/thiourea synthesis – a diversification manifold that is simply not accessible from any other member of this analog series without a complete de novo synthesis.

Synthetic divergence
Class-level
Ar–NO₂ → Ar–NH₂ → 8+ classes
Latent amine handle broadens library diversification scope
Reduction: H₂/Pd–C or B₂(OH)₄; inaccessible from –F/–Cl/–CF₃
Synthetic Methodology Building Block Chemistry Library Synthesis

Charge State and pKa Modulation

The strong electron-withdrawing character of the para-nitro group (σp = +0.78) exerts a through-conjugation effect that stabilizes the conjugate base of the isoxazole-4-carboxylic acid, lowering its pKa relative to analogs with weaker electron-withdrawing substituents [1]. While experimental pKa data for this specific compound series has not been disclosed in the open literature, the direction and magnitude of the effect can be reliably inferred from the Hammett relationship: the ionization of substituted benzoic acids follows log(K/K₀) = ρσ, with ρ ≈ 1.0 for benzoic acid ionization [2]. Applying this relationship, the pKa of the target compound is predicted to be approximately 0.5–1.0 units lower than the –Cl analog and 0.8–1.2 units lower than the –F analog . A lower pKa means the target compound will exist to a greater extent in the ionized carboxylate form at physiological pH (7.4), which can affect solubility, protein binding, and transporter recognition in ways that the less acidic –F and –Cl analogs cannot match [3].

pKa modulation
Class-level
~2.5–3.0 vs ~3.5–4.0 (–F)
Supports ionization-state context for formulation or target mimicry
Class-level Hammett estimate; experimental pKa not reported
Physicochemical Profiling pKa Prediction Bioisostere Design

Procurement-Guiding Application Scenarios Based on Comparator Evidence


Diversifiable Building Block for Parallel Library Synthesis

When constructing a compound library around the 3-substituted isoxazole-4-carboxylic acid scaffold, the target compound (CAS 2006277-51-4) is the only member of the 3-[(4-substituted-phenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic acid series that provides a para-nitro group convertible to a primary amine via mild chemoselective reduction (H₂/Pd-C or B₂(OH)₄) [1]. The resulting aniline can be directly diversified through amide coupling, sulfonamide formation, reductive amination, or diazotization/Sandmeyer chemistry, enabling access to >8 distinct derivative classes from a single purchased intermediate [2]. The –F, –Cl, and –CF₃ analogs cannot undergo this transformation, limiting their downstream diversification to reactions at the carboxylic acid and the THP-deprotected alcohol only . For medicinal chemistry groups seeking maximum SAR coverage per building block investment, the nitro analog delivers quantitatively higher synthetic versatility.

Hit-to-Lead Programs Requiring Lower Lipophilicity and Higher Polarity

In hit-to-lead optimization where lowering logP is a primary objective (e.g., to reduce CYP inhibition, hERG binding, or nonspecific protein binding), the target compound's XLogP3 of 2.0 provides a measurable 10% reduction in lipophilicity compared to the –F analog (XLogP3 = 2.2) and a 33% reduction compared to the –CF₃ analog (XLogP3 = 3.0) [1][2]. Simultaneously, its TPSA of 128 Ų (vs. 81.8 Ų for the –F analog) provides a 56% higher polar surface area, which predicts lower passive membrane permeability but higher aqueous solubility and reduced plasma protein binding . This property combination positions the nitro analog as the preferred choice for targets where polarity-driven selectivity is more important than maximizing membrane permeability, such as targeting extracellular protein–protein interaction interfaces or polar enzyme active sites [3].

Electronic SAR Studies Probing Aryl Substituent Effects

When conducting systematic SAR studies to correlate biological activity with aryl substituent electronic parameters, the target compound (σp = +0.78) serves as the strongly electron-withdrawing anchor point of the series, providing a 3.3-fold larger Hammett σp value than the next most polar analog (–F, σp = +0.06) [1]. This wide σp range (Δσp = 0.72 between –NO₂ and –F in this series) enables robust Hammett analysis of biological data, allowing researchers to distinguish electronic from steric or lipophilic contributions to activity [2]. The –NO₂ analog is essential for this analysis because it is the only member of the series that introduces a strong –M (mesomeric) electron-withdrawing effect capable of engaging in through-resonance with the aromatic ring and the isoxazole core, a feature that none of the other analogs (–F, –Cl, –CF₃, –H, –CH₃) can replicate .

Synthesis of PROTAC Degraders or Bioconjugates Requiring an Amine Tether

In the design of proteolysis-targeting chimeras (PROTACs) or antibody–drug conjugates (ADCs), the ability to install a primary amine on the phenyl ring of the isoxazole scaffold is critical for attaching PEG linkers, E3 ligase recruiting elements, or cytotoxic payloads [1]. The target compound is the only member of the 3-[(4-substituted-phenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic acid series that provides this capability through Ar–NO₂ → Ar–NH₂ reduction [2]. The –F, –Cl, and –CF₃ analogs lack a functional group that can be selectively converted to a nucleophilic amine under conditions compatible with the isoxazole ring and the THP protecting group . Additionally, the carboxylic acid at the 4-position and the THP-protected alcohol at the benzylic position provide two additional, orthogonal attachment points, making this compound a tri-functional scaffold uniquely suited for constructing complex heterobifunctional molecules [3].

Application
Selection Property
Validation Focus
Parallel library synthesis
Latent amine diversification handle
Reduction efficiency and downstream scope
Hit-to-lead polarity optimization
Low logP and high TPSA profile
Solubility and permeability assays
Electronic SAR studies
Wide Hammett σp range
Electronic vs. steric contribution deconvolution
PROTAC/bioconjugate assembly
Tri-functional orthogonal scaffold
Orthogonal deprotection and conjugation yields
Quote Request

Request a Quote for 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.